Cas no 185825-29-0 ((R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride)

• Product Name: (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride
• CAS No: 185825-29-0
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• MDL: MFCD32862676
• CID: 5088027
• Update Time: 2025-06-10

(R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride

• MDL： MFCD32862676
• Inchi： 1S/C12H12N2O4.ClH/c1-18-12(17)9(13)6-14-10(15)7-4-2-3-5-8(7)11(14)16;/h2-5,9H,6,13H2,1H3;1H/t9-;/m0./s1
• InChI Key： XISKJHWIUXKLAD-FVGYRXGTSA-N
• SMILES： O=C1N(C(=O)C2C=CC=CC1=2)C[C@H](N)C(=O)OC.Cl

Additional information on (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride

Introduction to (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride (CAS No. 185825-29-0)

(R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride (CAS No. 185825-29-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of isoindole, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the methyl ester and hydrochloride groups in its structure confers unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral center in the compound, denoted by the (R) configuration, is crucial for its biological activity. Chirality plays a pivotal role in the interaction of molecules with biological targets, often leading to significant differences in potency and selectivity between enantiomers. The (R)-enantiomer of this compound has been shown to exhibit enhanced binding affinity and efficacy in several biochemical assays, highlighting its potential as a lead compound for drug development.

In recent years, extensive research has been conducted to explore the applications of (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride in various therapeutic areas. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain proteases, which are implicated in conditions such as cancer and neurodegenerative diseases.

The structural features of (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride also make it an attractive candidate for prodrug design. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The presence of the methyl ester group can be strategically utilized to enhance the solubility and bioavailability of the parent compound, thereby improving its therapeutic efficacy.

Moreover, the compound's ability to cross cell membranes efficiently has been investigated in several preclinical studies. Research has shown that (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride can penetrate cell membranes with high permeability, which is essential for its intracellular action. This property is particularly important for targeting intracellular enzymes and receptors involved in disease processes.

In addition to its potential as a therapeutic agent, (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride has also been explored as a tool compound in biochemical research. Its ability to modulate specific protein-protein interactions and signaling pathways makes it a valuable reagent for studying cellular processes at the molecular level. For example, it has been used to investigate the mechanisms underlying protein degradation and turnover in cellular models.

The synthesis of (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride involves several well-established chemical reactions. Key steps include the formation of the isoindole core through cyclization reactions and the introduction of the chiral center via asymmetric synthesis methods. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The safety profile of (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, (R)-2-Amino-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid methyl ester hydrochloride (CAS No. 185825-29-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug development and biochemical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses.